Cas no 13289-90-2 ( )

  structure
  structure
Product Name: 
CAS No:13289-90-2
MF:C11H10O4
MW:206.194703578949
CID:899285
PubChem ID:266805
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1,4-dihydroxy-7,8-dihydro-6H-benzo[7]annulene-5,9-dione
    • 1,4-dihydroxy-6,7,8,9-tetrahydro-5H-benzocycloheptene-5,9-dione
    • 1,4-Dihydroxy-7,8-dihydro-6H-benzocyclohepten-5,9-dion
    • 1,4-dihydroxy-7,8-dihydro-6H-benzocycloheptene-5,9-dione
    • 1,4-dihydroxybenzocycloheptene-5,9-dione
    • 3',6'-Dihydroxy-1,2-benzocyclohepten-3,7-dion
    •  
    • Inchi: 1S/C11H10O4/c12-6-2-1-3-7(13)11-9(15)5-4-8(14)10(6)11/h4-5,14-15H,1-3H2
    • InChI Key: OBEWSBMNHGZOOT-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=CC=C(C=2C(CCC1)=O)O)O

Computed Properties

  • Exact Mass: 206.05800
  • Monoisotopic Mass: 206.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.60000
  • LogP: 1.64710
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